2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride
Overview
Description
2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride (2,3-DHP) is a chemical compound used in scientific research. It is a widely studied compound due to its interesting properties and potential applications. It has been used in a variety of research studies, including those related to drug synthesis, pharmacology, and biochemistry.
Scientific Research Applications
2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride has been used in a variety of scientific research studies. It has been used in studies related to drug synthesis, pharmacology, and biochemistry. For example, this compound has been used to synthesize a variety of new drugs, including anticonvulsants, antipsychotics, and antidepressants. It has also been used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of these drugs.
Mechanism of Action
2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride has been shown to interact with a variety of receptors and enzymes in the body. It has been found to interact with G-protein coupled receptors, such as the serotonin receptor 5-HT1A, as well as enzymes, such as monoamine oxidase. This interaction is thought to be the mechanism by which this compound produces its effects.
Biochemical and Physiological Effects
This compound has been shown to produce a variety of biochemical and physiological effects. It has been found to have antidepressant, anxiolytic, and anticonvulsant effects in animal models. It has also been found to have neuroprotective and anti-inflammatory effects. In addition, this compound has been found to reduce the levels of certain hormones, such as cortisol, in the body.
Advantages and Limitations for Lab Experiments
2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of research studies. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, this compound also has some limitations. It is only soluble in certain solvents, making it difficult to use in some experiments. In addition, it is not very water-soluble, making it difficult to use in experiments involving aqueous solutions.
Future Directions
There are a variety of potential future directions for research on 2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride. One potential direction is to further explore its effects on various receptors and enzymes in the body. This could lead to the development of new drugs or therapies that target these receptors and enzymes. Another potential direction is to explore its effects on various diseases and disorders. This could lead to the development of new treatments for these conditions. Finally, further research on the biochemical and physiological effects of this compound could lead to a better understanding of its potential therapeutic applications.
Synthesis Methods
2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride can be synthesized from the reaction of 2-(2-hydroxyethyl)-2-methylpyrrolidine and 2-chloro-1H-indene in the presence of anhydrous potassium carbonate and a catalytic amount of pyridine. The reaction is carried out at a temperature of about 100°C for about 3 hours. The resulting product is then purified by column chromatography and recrystallized from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride involves the reaction of 2,3-dihydroindene with pyrrolidine in the presence of hydrochloric acid.", "Starting Materials": [ "2,3-dihydroindene", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Add 2,3-dihydroindene to a reaction flask", "Add pyrrolidine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 100-120°C for 24 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Wash the organic layer with water", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by recrystallization from ethanol", "Obtain 2-(2,3-dihydro-1H-inden-2-yl)pyrrolidine hydrochloride as a white solid" ] } | |
CAS RN |
2763756-45-0 |
Molecular Formula |
C13H18ClN |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
